Cas no 391234-89-2 (L-Aspartic acid,L-isoleucyl-L-threonyl-L-prolyl-L-leucylglycyl-L-leucylglycyl-L-alanyl-L-alanyl-)

• Product Name: L-Aspartic acid,L-isoleucyl-L-threonyl-L-prolyl-L-leucylglycyl-L-leucylglycyl-L-alanyl-L-alanyl-
• CAS No: 391234-89-2
• MF: C₄₁H₇₀N₁₀O₁₄
• MW: 927.053110599518
• CID: 1499218
• Update Time: 2024-08-24

L-Aspartic acid,L-isoleucyl-L-threonyl-L-prolyl-L-leucylglycyl-L-leucylglycyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,L-isoleucyl-L-threonyl-L-prolyl-L-leucylglycyl-L-leucylglycyl-L-alanyl-L-alanyl-
• L-Aspartic acid, L-isoleucyl-L-threonyl-L-prolyl-L-leucylglycyl-L-leucylglycyl-L-alanyl-L-alanyl-

• Inchi： 1S/C41H70N10O14/c1-10-21(6)32(42)39(62)50-33(24(9)52)40(63)51-13-11-12-28(51)38(61)48-26(15-20(4)5)37(60)44-18-30(54)47-25(14-19(2)3)36(59)43-17-29(53)45-22(7)34(57)46-23(8)35(58)49-27(41(64)65)16-31(55)56/h19-28,32-33,52H,10-18,42H2,1-9H3,(H,43,59)(H,44,60)(H,45,53)(H,46,57)(H,47,54)(H,48,61)(H,49,58)(H,50,62)(H,55,56)(H,64,65)/t21-,22-,23-,24+,25-,26-,27-,28-,32-,33-/m0/s1
• InChI Key： YVNKNHBWBGBFKQ-DXHMIQDMSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 926.5077

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 1316.3±65.0 °C(Predicted)
• PSA: 373.96
• pka: 2.89±0.10(Predicted)